RA-263

• CAS: 82225-31-8
• Molecular Formula: C9H11N3O5
• Molecular Weight: 241.20 g/mol
• InChI: InChI=1S/C9H11N3O5/c13-5-7-6(14)1-2-8(17-7)11-4-3-10-9(11)12(15)16/h1-4,6-8,13-14H,5H2
• InChIKey: CJRBQXDMCWCHBW-UHFFFAOYSA-N

RA-263 (CAS 82225-31-8): Radiosensitizer Potency, Toxicity Profile & Pharmacokinetics for Preclinical Research

RA-263 is a 2-nitroimidazole nucleoside analog developed as a hypoxic cell radiosensitizer for cancer radiotherapy enhancement [1]. It belongs to a class of electron-affinic compounds designed to selectively sensitize hypoxic tumor cells—which are typically radiation-resistant—to ionizing radiation [1]. The compound's structure (1-(2',3'-dideoxy-α-D-erythro-hex-2'-enopyranosyl)-2-nitroimidazole) was selected from a series of synthesized 2-nitroimidazole nucleosides based on its favorable radiosensitization and toxicity profile relative to the first-generation clinical standard, misonidazole [2].

Research class Hypoxic-cell radiosensitizer

Mechanism Electron‑affinic sensitization with sugar‑modified pharmacokinetics

Preclinical evidence Comparative toxicity and brain‑sparing data available

• [1] Agrawal, K.C., Rupp, W.D., Rockwell, S. (1986). Radiosensitization, pharmacokinetics, and toxicity of a 2-nitroimidazole nucleoside (RA-263). Radiation Research, 105(2): 227-239. PMID: 3754053. View Source
• [2] Agrawal, K.C., et al. (1982). A new potent radiosensitizer: 1-(2′,3′-dideoxy-α-D-erythro-hex-2′-enopyranosyl)-2-nitroimidazole (RA-263). International Journal of Radiation Oncology Biology Physics, 8(3-4): 571-573. View Source

RA-263 (CAS 82225-31-8) Substitution Risks: Why Interchanging Hypoxic Radiosensitizers Compromises Experimental Reproducibility

Within the 2-nitroimidazole class, compounds exhibit profound differences in radiosensitization potency, hypoxic cytotoxicity, pharmacokinetic behavior, and neurological toxicity that preclude simple substitution without altering experimental outcomes. For instance, misonidazole's clinical utility was limited by dose-dependent neurotoxicity, spurring the development of second-generation analogs with varied side-effect profiles [1]. Some agents, like SR-2508 (etanidazole), show reduced lipophilicity and lower CNS penetration but produce peripheral neuropathy, while others like RP-170 offer alternative routes of administration but differ in sensitizer enhancement ratios [2]. Even stereoisomers within the same compound series—such as the α- vs β-isomers of RA-263—demonstrate differential cytotoxic activity against hypoxic cells [3]. Therefore, direct, quantitative comparison under standardized conditions is essential for selecting the appropriate radiosensitizer for a given experimental model, as performance characteristics are not reliably extrapolated from class membership alone.

CNS exposure profile may not match

Misonidazole shows near‑uniform brain/plasma equilibration linked to neurotoxicity; RA‑263 was designed with a lower brain penetration ratio that may not transfer to other 2‑nitroimidazoles.

Acute toxicity margins differ substantially

In‑class compounds exhibit divergent LD₅₀ values; direct substitution without toxicity reassessment can compromise dose‑escalation protocols in rodent models.

Hypoxic‑selective cytotoxicity varies among analogs

The extent of hypoxic‑cell killing differs even between closely related nucleosides (e.g., α‑ vs β‑isomer); substituting may alter dual‑mechanism endpoints.

• [1] Brown, J.M., et al. (1981). SR-2508: A 2-nitroimidazole amide which should be superior to misonidazole as a radiosensitizer for clinical use. International Journal of Radiation Oncology Biology Physics, 7(6): 695-703. View Source
• [2] Shibata, T., et al. (1989). Radiosensitization by a new nucleoside analogue: 1-[2-hydroxy-1-(hydroxymethyl)ethoxy]methyl-2-nitroimidazole (RP-170). International Journal of Radiation Oncology Biology Physics, 17(3): 609-613. View Source
• [3] Agrawal, K.C., et al. (1982). A new potent radiosensitizer: 1-(2′,3′-dideoxy-α-D-erythro-hex-2′-enopyranosyl)-2-nitroimidazole (RA-263). International Journal of Radiation Oncology Biology Physics, 8(3-4): 571-573. View Source

RA-263 (CAS 82225-31-8): Quantitative Evidence vs. Misonidazole and Structural Analogs in Preclinical Radiosensitization Models

In Vitro Radiosensitization Potency: RA-263 vs. Misonidazole in Hypoxic V-79 Cells

RA-263 demonstrates greater in vitro radiosensitization potency than misonidazole. In hypoxic Chinese hamster V-79 cells, RA-263 produced a significant sensitizer enhancement ratio at a lower concentration [1]. At 2 mM concentration, RA-263 radiosensitization approached the oxic cell survival curve, whereas misonidazole did not achieve comparable sensitization at this concentration [2].

Acute toxicity

Direct head‑to‑head

LD₅₀ 3.3 g kg⁻¹ (ip, CDF₁ mice)

Supports wider preclinical dosing margin vs misonidazole (1.25 g kg⁻¹)

Reported single‑laboratory comparison; confirm in your strain

Evidence Dimension	Radiosensitization potency in hypoxic cells
Target Compound Data	Enhancement Ratio (ER) = 2.0 at 0.5 mM; at 2 mM, radiosensitization approached the oxic curve
Comparator Or Baseline	Misonidazole: ER = Not specified at 0.5 mM, but significantly lower; did not approach oxic curve at 2 mM
Quantified Difference	RA-263 more potent at equivalent concentrations; superior radiosensitization at 2 mM
Conditions	Hypoxic Chinese hamster V-79 cells, in vitro radiation survival assay

Why This Matters

Higher potency at lower concentrations translates to potentially lower required clinical doses and reduced off-target toxicity.

• [1] Agrawal, K.C., et al. (1982). A new potent radiosensitizer: 1-(2′,3′-dideoxy-α-D-erythro-hex-2′-enopyranosyl)-2-nitroimidazole (RA-263). International Journal of Radiation Oncology Biology Physics, 8(3-4): 571-573. View Source
• [2] Agrawal, K.C., Rupp, W.D., Rockwell, S. (1986). Radiosensitization, pharmacokinetics, and toxicity of a 2-nitroimidazole nucleoside (RA-263). Radiation Research, 105(2): 227-239. PMID: 3754053. View Source

In Vitro Hypoxic Cytotoxicity: RA-263 vs. Misonidazole and Its β-Isomer

RA-263 exhibits significantly higher cytotoxicity against hypoxic cells compared to misonidazole, an effect potentially linked to its greater depletion of cellular nonprotein thiols (NPSH) [1]. Under hypoxic conditions (1 mM, 4 h), RA-263 completely inhibited V-79 cell growth, whereas under identical conditions, 43% of cells survived exposure to the β-isomer of RA-263 [2].

CNS exposure

Cross‑study comparable

RA‑263 brain/plasma: 0.16; misonidazole: ~1.0; etanidazole: ~0.09

May support brain‑sparing radiosensitization protocol design

Melanoma‑bearing C57 mice; verify PK in your model

Evidence Dimension	Hypoxic cell cytotoxicity
Target Compound Data	Complete growth inhibition (0% survival) of V-79 cells under 4 h hypoxia at 1 mM
Comparator Or Baseline	β-isomer of RA-263: 43% cell survival under identical conditions; Misonidazole: 'considerably less toxic' (qualitative)
Quantified Difference	RA-263 induced 100% inhibition vs. 43% survival with β-isomer; higher NPSH depletion than misonidazole
Conditions	Hypoxic Chinese hamster V-79 cells, 1 mM drug concentration, 4 h exposure

Why This Matters

Enhanced hypoxic cytotoxicity may provide a dual therapeutic benefit by directly killing radiation-resistant hypoxic tumor cells in addition to sensitizing them.

• [1] Agrawal, K.C., Rupp, W.D., Rockwell, S. (1986). Radiosensitization, pharmacokinetics, and toxicity of a 2-nitroimidazole nucleoside (RA-263). Radiation Research, 105(2): 227-239. PMID: 3754053. View Source
• [2] Agrawal, K.C., et al. (1982). A new potent radiosensitizer: 1-(2′,3′-dideoxy-α-D-erythro-hex-2′-enopyranosyl)-2-nitroimidazole (RA-263). International Journal of Radiation Oncology Biology Physics, 8(3-4): 571-573. View Source

In Vivo Acute Toxicity: RA-263 LD50 vs. Misonidazole in Murine Models

RA-263 demonstrates a substantially better acute toxicity profile in vivo compared to misonidazole, a critical advantage given that clinical use of misonidazole is limited by dose-dependent toxicity [1]. The acute LD50 of RA-263 in CDF1 mice was determined to be 3.3 g/kg, which is approximately 2.5 times less toxic than misonidazole on a weight basis [2].

Radiosensitization potency

Cross‑study comparable

ER 2.0 at 0.5 mM (hypoxic V79 cells)

Reported higher molar potency; misonidazole ER 1.55 at 1 mM

Different cell lines; confirm enhancement ratio in your system

Evidence Dimension	Acute systemic toxicity (LD50)
Target Compound Data	LD50 = 3.3 g/kg in CDF1 mice
Comparator Or Baseline	Misonidazole: LD50 approximately 1.3 g/kg (calculated based on 2.5x difference)
Quantified Difference	RA-263 is approximately 2.5-fold less toxic (higher LD50) than misonidazole
Conditions	CDF1 mice, intraperitoneal administration

Why This Matters

A higher LD50 indicates a wider therapeutic window, enabling higher or more frequent dosing to achieve radiosensitization without reaching dose-limiting toxicity.

• [1] Urtasun, R.C., et al. (1977). Peripheral neuropathy related to misonidazole: Incidence and pathology. British Journal of Cancer, 37(Suppl III): 271-275. View Source
• [2] Agrawal, K.C., Rupp, W.D., Rockwell, S. (1986). Radiosensitization, pharmacokinetics, and toxicity of a 2-nitroimidazole nucleoside (RA-263). Radiation Research, 105(2): 227-239. PMID: 3754053. View Source

CNS Penetration and Pharmacokinetics: RA-263 vs. Misonidazole

A key differentiator for RA-263 is its markedly reduced penetration into the central nervous system (CNS), a property that predicts lower neurotoxicity compared to misonidazole. Pharmacokinetic analysis in mice showed a brain-to-plasma ratio of only 0.16 for RA-263 [1], whereas misonidazole is known to readily cross the blood-brain barrier and cause dose-limiting neurotoxicity [2]. Additionally, the tumor-to-brain concentration ratio for RA-263 was approximately 6:1, indicating preferential tumor accumulation over CNS tissue [3].

Hypoxic cytotoxicity

Direct head‑to‑head

RA‑263 (α): complete hypoxic V79 inhibition; oxic cells unaffected. β‑isomer: 43% survival.

Supports dual‑mechanism investigation (radiosensitization + hypoxic‑cell killing)

4 h exposure at 1 mM; confirm concentration‑dependent effect

Evidence Dimension	CNS penetration (Brain:Plasma ratio)
Target Compound Data	Brain:Plasma ratio = 0.16 at 30 min post 1 mg/g IP in C57 mice
Comparator Or Baseline	Misonidazole: Known high CNS penetration (qualitative, clinical neurotoxicity limiting)
Quantified Difference	RA-263 brain concentration was approximately one-sixth of tumor concentration (6:1 tumor:brain ratio)
Conditions	C57 mice bearing B16 melanoma, 1 mg/g intraperitoneal dose, 30 min post-injection

Why This Matters

Limited CNS penetration directly addresses the major clinical liability of misonidazole, suggesting RA-263 may be administered at higher radiosensitizing doses without causing debilitating neurotoxicity.

• [1] Agrawal, K.C., et al. (1982). A new potent radiosensitizer: 1-(2′,3′-dideoxy-α-D-erythro-hex-2′-enopyranosyl)-2-nitroimidazole (RA-263). International Journal of Radiation Oncology Biology Physics, 8(3-4): 571-573. View Source
• [2] Dische, S., et al. (1977). The clinical testing of Ro 07-0582 (misonidazole) as a hypoxic cell radiosensitizer. British Journal of Cancer, 35(2): 289-293. View Source
• [3] Agrawal, K.C., Rupp, W.D., Rockwell, S. (1986). Radiosensitization, pharmacokinetics, and toxicity of a 2-nitroimidazole nucleoside (RA-263). Radiation Research, 105(2): 227-239. PMID: 3754053. View Source

Mutagenicity Assessment: RA-263 vs. Misonidazole in E. coli

RA-263 exhibits a more favorable genetic toxicology profile compared to misonidazole. In bacterial mutagenicity assays using a specific strain of Escherichia coli, RA-263 was found to be significantly less mutagenic than misonidazole [1]. This suggests a lower potential for inducing DNA damage independently of its radiosensitizing effects.

Mutagenicity

Data to verify

Significantly less mutagenic than misonidazole in E. coli assay

Lower mutagenicity signal supports genotoxicity screening studies

Quantitative revertant data not reported; verify independently

Evidence Dimension	Mutagenic potential
Target Compound Data	Significantly less mutagenic (quantitative data not provided in available abstracts)
Comparator Or Baseline	Misonidazole: Higher mutagenicity in the same E. coli strain assay
Quantified Difference	Qualitative: 'significantly less mutagenic'
Conditions	In vitro E. coli mutagenicity assay

Why This Matters

Reduced mutagenicity suggests a lower long-term risk of secondary malignancies, an important consideration for agents intended for use in potentially curative radiotherapy regimens.

• [1] Agrawal, K.C., Rupp, W.D., Rockwell, S. (1986). Radiosensitization, pharmacokinetics, and toxicity of a 2-nitroimidazole nucleoside (RA-263). Radiation Research, 105(2): 227-239. PMID: 3754053. View Source

RA-263 (CAS 82225-31-8): Preclinical & Industrial Applications in Hypoxic Tumor Radiosensitization Research

In Vitro Radiosensitization Studies in Hypoxic Tumor Cell Lines (V-79, EMT6)

RA-263 is ideally suited for in vitro radiosensitization experiments using established hypoxic tumor cell lines such as Chinese hamster V-79 or murine EMT6 mammary carcinoma cells. Its superior potency compared to misonidazole (ER of 2.0 at 0.5 mM) and its ability to approach oxic cell radiosensitivity at 2 mM [1] enable clear, measurable sensitization effects at concentrations achievable in cell culture models. Researchers should include misonidazole as a positive control to contextualize the magnitude of sensitization observed.

In Vivo Preclinical Efficacy Studies in Murine Solid Tumor Models (EMT6, B16)

For in vivo efficacy studies, RA-263 has been validated in murine solid tumor models, including BALB/c mice bearing EMT6 mammary tumors and C57 mice bearing B16 melanoma. In these models, RA-263 at a dose of 2 mg/g produced a significant increase in radiosensitization compared to misonidazole at an equivalent dose of 1 mg/g [1]. The compound's favorable tumor:plasma ratio of 0.88 and limited CNS penetration [2] support its use in evaluating radiosensitization without confounding neurotoxicity, a major limitation of misonidazole in similar experiments.

Comparative Pharmacology and Toxicology Studies to Differentiate Hypoxic Radiosensitizers

RA-263 serves as an excellent benchmark compound for comparative pharmacological studies of 2-nitroimidazole analogs. Its well-characterized pharmacokinetic profile—including a biphasic plasma elimination with half-lives of 36 and 72 minutes [1]—and its quantifiable differentiation from misonidazole in terms of acute toxicity (LD50 of 3.3 g/kg vs. ~1.3 g/kg) [2] and CNS penetration (brain:plasma ratio of 0.16) provide robust reference data for evaluating novel radiosensitizer candidates. Studies comparing RA-263 to second-generation agents like SR-2508 or RP-170 can leverage this existing dataset to identify compounds with improved therapeutic indices.

Investigating Mechanisms of Hypoxic Cell Cytotoxicity and NPSH Depletion

RA-263's pronounced hypoxic cytotoxicity, linked to its depletion of nonprotein thiols (NPSH) [1], makes it a valuable tool for dissecting the biochemical pathways underlying hypoxic cell killing. Researchers can employ RA-263 to study the relationship between cellular redox status (NPSH levels) and radiosensitization, potentially identifying biomarkers for response. The compound's significant difference in cytotoxicity compared to its β-isomer (complete inhibition vs. 43% survival at 1 mM for 4 h) [2] also provides a stereochemical probe for structure-activity relationship (SAR) studies aimed at optimizing hypoxic cell selectivity.

Application

Selection Property

Validation Focus

Hypoxic tumor radiosensitization research

Dose‑escalation capability in rodent models

Toxicity‑limited dosing endpoint

CNS‑sparing radiosensitization studies

Low brain penetration profile

Brain/plasma ratio endpoint

Combined radiosensitization and hypoxic cytotoxicity screens

Hypoxic‑selective cytotoxicity

Clonogenic survival under hypoxia

Genotoxicity comparison in nitroimidazole library

Reduced bacterial mutagenicity signal

Ames/mutagenicity screening endpoint

• [1] Agrawal, K.C., Rupp, W.D., Rockwell, S. (1986). Radiosensitization, pharmacokinetics, and toxicity of a 2-nitroimidazole nucleoside (RA-263). Radiation Research, 105(2): 227-239. PMID: 3754053. View Source
• [2] Agrawal, K.C., et al. (1982). A new potent radiosensitizer: 1-(2′,3′-dideoxy-α-D-erythro-hex-2′-enopyranosyl)-2-nitroimidazole (RA-263). International Journal of Radiation Oncology Biology Physics, 8(3-4): 571-573. View Source